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Compound of Interest

Compound Name: 1-Bromo-1-fluoroethane

Cat. No.: B3349677 Get Quote

Technical Dossier: 1-Bromo-1-fluoroethane
This document provides core chemical data for 1-Bromo-1-fluoroethane, intended for

researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
1-Bromo-1-fluoroethane is a halogenated hydrocarbon. The fundamental properties, including

its molecular formula and weight, are essential for stoichiometric calculations, analytical

characterization, and pharmacokinetic modeling.

Data Summary

The key quantitative identifiers for 1-Bromo-1-fluoroethane are summarized in the table

below.

Parameter Value Reference

Molecular Formula C₂H₄BrF [1][2][3][4]

Molecular Weight 126.96 g/mol [1][2][3][4][5]

Monoisotopic Mass 125.94804 Da [1][2][5]
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The reported molecular weight and formula are computed values derived from standard atomic

weights and confirmed through analytical techniques such as mass spectrometry.

Protocol: Mass Spectrometry for Molecular Weight Determination

Sample Preparation: A dilute solution of 1-Bromo-1-fluoroethane is prepared in a volatile

solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into a mass spectrometer and ionized, typically using

Electron Ionization (EI) or Electrospray Ionization (ESI). EI is common for small, volatile

molecules.

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: The detector records the abundance of ions at each m/z value, generating a mass

spectrum.

Data Interpretation: The peak corresponding to the intact molecular ion (M+) is identified.

The presence of bromine's characteristic isotopic pattern (¹⁹Br and ⁸¹Br in an approximate

1:1 ratio) is used to confirm the presence of a single bromine atom in the molecule. The

monoisotopic mass is determined from the peak corresponding to the most abundant

isotopes (e.g., ¹²C, ¹H, ¹⁹F, ⁷⁹Br).

Logical Relationships
The molecular formula represents the elemental composition of the compound. The

relationship between the constituent atoms and the final molecule is visualized below.
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Caption: Elemental composition of 1-Bromo-1-fluoroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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